NaturalItalianOrangePhaseOil
Description
NaturalItalianOrangePhaseOil is a premium citrus-derived essential oil extracted from the peels of Citrus aurantium var. amara (bitter orange) cultivated in Italy. This oil is produced via cold-pressing or steam distillation, preserving its volatile organic compounds (VOCs), which include monoterpenes (e.g., d-limonene), aldehydes (e.g., octanal), and oxygenated derivatives (e.g., linalool). Its applications span flavoring, fragrances, and aromatherapy due to its balanced aromatic profile and bioactive properties. Recent studies highlight its compositional stability under controlled drying conditions, with limonene constituting 85–95% of its profile .
Properties
CAS No. |
132538-94-4 |
|---|---|
Molecular Formula |
C6H9N3O3 |
Synonyms |
NaturalItalianOrangePhaseOil |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Limonene Dominance : Sweet orange oil contains 90–95% limonene but higher octanal (1–3%) and valencene (0.5–1%), contributing to a sweeter, less pungent aroma .
- Applications : Preferred in food flavoring due to milder aldehydes.
- Stability: Less thermostable than this compound, with faster oxidation under UV exposure .
Lemon Oil (Citrus limon)
Key Differences :
- γ-Terpinene and β-Pinene: Lemon oil contains 8–12% β-pinene and 8–10% γ-terpinene, absent in this compound, imparting a sharper, fresher scent .
- Citral Content : Up to 3% citral (geranial/neral) in lemon oil enhances antimicrobial potency but increases phototoxicity risks.
NATURAL OCTANAL 50% Enriched Orange Oil Fraction
Key Differences :
- Octanal Enrichment: Contains 50% octanal (vs. 0.5–2% in this compound), intensifying citrus top notes but raising skin irritation risks .
- Industrial Use : Specialized in high-intensity fragrances and synthetic flavor precursors.
- Safety Profile : Classified as flammable (Flash point: 48°C) with stringent handling requirements .
Table 2: Comparative Composition of Citrus Oils
| Component | This compound | Sweet Orange Oil | Lemon Oil | OCTANAL 50% Oil |
|---|---|---|---|---|
| d-Limonene | 85–95% | 90–95% | 50–70% | 30–40% |
| Octanal | 0.5–2% | 1–3% | <0.1% | 50% |
| β-Pinene | 0.2–0.8% | 0.3–1% | 8–12% | 5–10% |
| γ-Terpinene | – | – | 8–10% | – |
Research Findings and Methodological Considerations
- Authentication: Stable isotope ratio analysis (δ¹³C, δ¹⁸O) reliably distinguishes this compound from non-Italian citrus oils .
- Biological Activity: this compound exhibits stronger antimicrobial effects than sweet orange oil due to synergistic β-pinene and octanal .
- Extraction Efficiency : Ultra-HPLC-QToF studies show cold-pressing yields higher aldehyde retention vs. steam distillation .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
